(4-(3-(4-chlorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)(2,3-dimethoxyphenyl)methanone

• IUPAC Name: [4-[3-(4-chlorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-(2,3-dimethoxyphenyl)methanone
• InChI: InChI=1S/C23H22ClN7O3/c1-33-18-5-3-4-17(20(18)34-2)23(32)30-12-10-29(11-13-30)21-19-22(26-14-25-21)31(28-27-19)16-8-6-15(24)7-9-16/h3-9,14H,10-13H2,1-2H3
• InChI Key: WLPYDLOMPSMNHJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)N2CCN(CC2)C3=NC=NC4=C3N=NN4C5=CC=C(C=C5)Cl
• Molecular Formula: C23H22ClN7O3
• Molecular Weight: 479.9 g/mol
• CAS No.: 920389-82-8

Description

(4-(3-(4-chlorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)(2,3-dimethoxyphenyl)methanone is a useful research compound. Its molecular formula is C23H22ClN7O3 and its molecular weight is 479.93. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

• Some derivatives of triazole, including compounds similar to the one , have been synthesized and demonstrated good to moderate antimicrobial activities against various microorganisms (Bektaş et al., 2007).

Syntheses for Antagonist Activity

• A study focused on synthesizing bicyclic triazol-3(2H)-one and triazine-2,4(3H)-dione derivatives, showing potent 5-HT2 antagonist activity, which is significant for research in neuropharmacology (Watanabe et al., 1992).

Anticancer and Antituberculosis Studies

• Research involving derivatives of piperazin-1-yl methanone (a structure related to the query compound) showed significant anticancer and antituberculosis activities, indicating potential in medical research (Mallikarjuna et al., 2014).

Antitumor Activity Evaluation

• 1,2,4-triazine derivatives bearing a piperazine amide moiety, structurally related to the query compound, have been synthesized and shown promising antiproliferative agents against breast cancer cells (Yurttaş et al., 2014).

Synthesis and Molecular Docking Studies for Antimicrobial Evaluation

• Piperazine and triazolo-pyrazine derivatives, related to the query compound, were synthesized and evaluated for antimicrobial activity, demonstrating good growth inhibition against specific bacterial strains (Patil et al., 2021).

Mechanism of Action

Triazolopyrimidines

are a class of compounds that have been found to exhibit a wide range of biological activities. For instance, some triazolopyrimidine derivatives have been evaluated for their inhibitory activities toward c-Met/VEGFR-2 kinases and antiproliferative activities against various cell lines in vitro . These compounds have shown satisfactory activity compared with the lead compound foretinib .